Cas no 2228276-77-3 (2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol)

• Product Name: 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol
• CAS No: 2228276-77-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5988953
• PubChem ID: 165763524
• Update Time: 2025-10-31

2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol
• 2-amino-2-[3-(methoxymethyl)furan-2-yl]ethan-1-ol
• EN300-1775564
• 2228276-77-3

• Inchi： 1S/C8H13NO3/c1-11-5-6-2-3-12-8(6)7(9)4-10/h2-3,7,10H,4-5,9H2,1H3
• InChI Key： CFMMRYUAHNFCAS-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(CO)N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol

Introduction to 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol (CAS No: 2228276-77-3)

2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228276-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a fused heterocyclic system combined with functional groups that make it a promising candidate for further chemical and biological investigation.

The molecular structure of 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol consists of a furan ring substituted with an amino group at the 2-position and an ethyl alcohol moiety at the 1-position. Additionally, the 3-position of the furan ring is linked to a methoxymethyl group, which introduces both hydrophobic and hydrophilic characteristics to the molecule. This unique arrangement of functional groups not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in drug design and development.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential therapeutic effects. The furan ring, in particular, is a common structural motif in many biologically active molecules due to its ability to interact with biological targets in a specific manner. The presence of the amino group in 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol suggests that it may exhibit properties similar to those of other amino-furan derivatives, which have been shown to possess antimicrobial, anti-inflammatory, and even anticancer activities.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The flexibility of its structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the methoxymethyl group can be further functionalized to introduce additional pharmacophores or improve solubility, making it an attractive candidate for medicinal chemists looking to develop new treatments.

Recent studies have begun to explore the pharmacological potential of 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol. Initial experiments have shown that this compound exhibits promising activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests that it may have therapeutic applications in neurological disorders as well. These findings are particularly exciting because they highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for the production of this compound in high yields and purity. These methods often involve multi-step reactions that require careful optimization to ensure the best results. The development of such synthetic pathways is crucial for advancing research and making this compound more accessible for further investigation.

From a chemical perspective, 2-amino-2-3-(methoxymethyl)furan-2-ylethan-1-ol represents an interesting case study in molecular design. Its unique combination of functional groups provides a rich scaffold for exploring various chemical transformations and interactions. This has led to several innovative approaches in drug discovery, where modifications to this compound have yielded new analogs with enhanced biological activity.

The future prospects for 2-amino-2-(3-methoxymethyl)furanyl)ethanamine (another name for CAS No: 222827677) are particularly bright. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. This compound is no exception and holds great promise for addressing some of the most challenging diseases faced by humanity today.

In conclusion, CAS No 222827677 represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its promising biological activity, makes it an invaluable tool for researchers working on new drug development. As more studies are conducted and more synthetic methods are refined, we can expect this compound to play an increasingly important role in medicine and biotechnology.